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Compound of Interest

Compound Name: 2-IODOBUTANE-D9

CAS No.: 1219795-41-1

Cat. No.: B1149290 Get Quote

Executive Summary: The Dual-Risk Protocol
Handling 2-IODOBUTANE-D9 presents a unique "Dual-Risk" scenario in the laboratory. You

are managing two distinct vectors of liability:[1]

Biological Risk: As a secondary alkyl iodide, it is a potent alkylating agent with high volatility,

capable of modifying DNA and proteins.

Economic Risk: Deuterated isotopologues are high-value assets. A spill is not just a safety

incident; it is a significant financial loss and a project timeline failure.

This guide moves beyond generic SDS advice to provide a field-validated protocol for handling

this specific isotope with zero exposure and zero loss.

Hazard Architecture & Risk Assessment
Before selecting PPE, we must understand the permeation mechanics. 2-Iodobutane-d9 is a

lipophilic, low-molecular-weight halogenated hydrocarbon.

The Permeation Threat: Standard nitrile rubber is insufficient for prolonged contact. The

iodine-carbon bond facilitates rapid diffusion through nitrile elastomers.

The Volatility Threat: With a boiling point of ~120°C but significant vapor pressure at room

temperature, inhalation is the primary exposure route during open transfers.
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The Stability Threat: Like all alkyl iodides, it is photosensitive. Decomposition releases free

iodine (

), which corrodes seals and compromises containment.

Visualization: Risk Response Logic
The following decision tree outlines the logical flow for safety and equipment selection based

on the operation scale.

Operation Type

Micro-Scale
(< 1 mL / Syringe)

Macro-Scale
(> 5 mL / Pouring)

Risk: Inhalation
Control: Fume Hood

Risk: Dermal Permeation
Control: Glove Selection

Standard Sash Height
(Face Velocity > 100 fpm)

Full Face Respirator
(OV Cartridge) if outside hood

Spill/Emergency

Double Nitrile
(Change immediately on splash)

Incidental

Laminate (Silver Shield)
under Nitrile

Immersion/High Vol

Click to download full resolution via product page

Figure 1: Risk Assessment and PPE Selection Logic Flow.

The PPE Matrix: Self-Validating Protection
Generic safety advice often fails because it ignores breakthrough times. The following matrix is

calibrated for alkyl iodides.

Hand Protection Strategy
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The "Nesting" Technique: For any manipulation >1 mL, you must use a laminate inner liner.

Nitrile alone provides <10 minutes of protection against direct contact with alkyl iodides.

Layer Material
Brand
Example

Function
Breakthrough
Time (Est.)

Inner
EVOH/PE

Laminate

Ansell Silver

Shield / 4H
Chemical Barrier > 480 mins

Outer Nitrile (5-8 mil)
N-DEX /

TouchNTuff
Mechanical/Grip

< 10 mins

(Sacrificial)

Protocol:

Don the Silver Shield gloves (they are loose and reduce dexterity).

Don a tight-fitting Nitrile glove over the laminate.

Validation: Inflate the nitrile glove slightly before donning to check for pinholes. If the outer

glove ripples or degrades, strip it immediately; the inner glove protects you while you

change.

Respiratory & Body Protection[1][2][3][4][5][6][7]
Primary: Chemical Fume Hood (Certified annually). Work >6 inches inside the sash.

Secondary (Eyes): Chemical Splash Goggles (ANSI Z87.1). Note: Safety glasses are

insufficient due to the vapor irritation potential.

Body: 100% Cotton Lab Coat (minimizes static) + Chemical Apron if pouring.

Operational Protocol: The "Zero-Loss" Transfer
Handling deuterated solvents requires precision to prevent isotopic dilution (

exchange) and financial loss.

Method: Closed-System Syringe Transfer. Avoid open pouring whenever possible.
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Step-by-Step Workflow
Preparation:

Secure the 2-Iodobutane-d9 ampoule/vial in a clamp.

Purge the receiving vessel with Argon/Nitrogen.

Prepare a syringe with a long needle (deflected point preferred to prevent coring septa).

The Pressure Equalization Technique:

Insert needle through the septum.

Do not pull vacuum immediately. Inject a volume of inert gas equal to the liquid volume

you intend to withdraw.

Withdraw liquid slowly to prevent cavitation (bubbling).

The "Air-Gap" Lock:

Once the liquid is in the syringe, pull the plunger back slightly to draw a small bubble of

inert gas into the needle tip.

Why? This prevents the liquid from dripping or expanding out of the needle tip during

transfer (Thermal expansion of these volatile solvents is rapid).

Decontamination:

Wipe the septum with a Kimwipe before removing the needle to catch micro-droplets.

Place the used needle directly into a sharps container inside the hood.

Visualization: Safe Transfer Workflow

1. Clamp Vial &
Purge Receiver

2. Inject Inert Gas
(Pressure Eq)

3. Withdraw Liquid
(Slowly)

4. Air-Gap Lock
(Draw gas into tip)

5. Dispense into
Receiver

6. Needle to Sharps
(Inside Hood)
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Figure 2: Closed-System Syringe Transfer Workflow to minimize exposure and loss.

Disposal & Emergency Procedures
Waste Segregation (Critical)
Do not mix 2-Iodobutane-d9 waste with general organic solvents.

Category: Halogenated Organic Waste.

Labeling: Must explicitly state "Contains Iodine/Halogens".

Segregation: Keep separate from acidic waste (risk of

formation) and oxidizers (risk of

liberation).

Spill Management (< 5 mL)
Alert: Announce the spill.

PPE Check: Ensure Silver Shield/Laminate gloves are worn.[2]

Absorb: Use a Vermiculite or Activated Carbon spill pillow. Do not use paper towels alone

(rapid evaporation).

Clean: Wipe area with a dilute sodium thiosulfate solution (neutralizes any free iodine

generated).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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